1-[(4-Fluoro-3-methoxyphenyl)methyl]piperazine dihydrochloride
CAS No.:
Cat. No.: VC18107003
Molecular Formula: C12H19Cl2FN2O
Molecular Weight: 297.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H19Cl2FN2O |
|---|---|
| Molecular Weight | 297.19 g/mol |
| IUPAC Name | 1-[(4-fluoro-3-methoxyphenyl)methyl]piperazine;dihydrochloride |
| Standard InChI | InChI=1S/C12H17FN2O.2ClH/c1-16-12-8-10(2-3-11(12)13)9-15-6-4-14-5-7-15;;/h2-3,8,14H,4-7,9H2,1H3;2*1H |
| Standard InChI Key | MLERKPQWHJOMJD-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C=CC(=C1)CN2CCNCC2)F.Cl.Cl |
Introduction
1-[(4-Fluoro-3-methoxyphenyl)methyl]piperazine dihydrochloride is a chemical compound belonging to the piperazine derivative class, known for its diverse biological activities. This compound has gained attention due to its structural similarities with other psychoactive substances, which may influence the central nervous system .
Synthesis and Chemical Reactions
The synthesis of 1-[(4-Fluoro-3-methoxyphenyl)methyl]piperazine dihydrochloride involves chemical reactions that combine piperazine with substituted phenyl groups. The process can be optimized by adjusting parameters such as temperature, pressure, and solvent choice to enhance yield and purity. Industrial applications may utilize continuous flow reactors for large-scale production.
Synthesis Steps
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Starting Materials: Piperazine and a substituted phenyl group.
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Reaction Conditions: Temperature, pressure, and solvent choice are critical for optimizing yield and purity.
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Industrial Production: Continuous flow reactors are often used for efficient large-scale synthesis.
Mechanism of Action and Biological Activity
The mechanism of action for 1-[(4-Fluoro-3-methoxyphenyl)methyl]piperazine dihydrochloride is believed to involve interaction with neurotransmitter systems in the brain, particularly those related to dopamine and serotonin pathways. This interaction may result in psychoactive effects similar to other piperazine derivatives.
Potential Applications
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Pharmacological Research: The compound is primarily used in scientific research, particularly in pharmacology and medicinal chemistry.
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Psychoactive Effects: Due to its structural similarities with other psychoactive substances, it may exhibit stimulant or depressant effects on the central nervous system.
Analytical Techniques
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Spectroscopic Techniques: NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) are used for structural confirmation and purity assessment.
Suppliers and Availability
1-[(4-Fluoro-3-methoxyphenyl)methyl]piperazine dihydrochloride is available from several suppliers, including Nanjing Shizhou Biology Technology Co., Ltd. in China .
Packaging Information
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